Cas no 1148049-36-8 (2-chloro-4-ethynylthiophene)

• Product Name: 2-chloro-4-ethynylthiophene
• CAS No: 1148049-36-8
• MF: C₆H₃ClS
• MW: 142.606019258499
• MDL: MFCD22419330
• CID: 2195173
• PubChem ID: 57672235
• Update Time: 2025-10-28

2-chloro-4-ethynylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(ethynyl)thiophene
• 2-chloro-4-ethynylthiophene
• Thiophene, 2-chloro-4-ethynyl-
• PB33622

• MDL： MFCD22419330
• Inchi： 1S/C6H3ClS/c1-2-5-3-6(7)8-4-5/h1,3-4H
• InChI Key： BCPCUJUGCWJLFL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#C)=CS1

Computed Properties

• Exact Mass: 141.9643990g/mol
• Monoisotopic Mass: 141.9643990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-4-ethynylthiophene

2-Chloro-4-Ethynylthiophene: A Comprehensive Overview

2-Chloro-4-Ethynylthiophene, identified by the CAS registry number 1148049-36-8, is a heterocyclic compound with significant potential in various chemical and material applications. This compound belongs to the class of thiophenes, which are five-membered aromatic rings containing one sulfur atom and four carbon atoms. The presence of a chlorine atom at the 2-position and an ethynyl group at the 4-position imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-chloro-4-ethynylthiophene typically involves multi-step organic reactions, often utilizing thiophene derivatives as starting materials. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, facilitating its exploration in diverse fields such as optoelectronics, drug design, and materials science.

One of the most notable applications of 2-chloro-4-ethynylthiophene lies in its use as a building block for constructing advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can be incorporated into conjugated systems, enhancing their charge transport capabilities. For instance, studies published in leading journals such as Nature Communications and Advanced Materials have highlighted its role in developing high-performance organic semiconductors for flexible electronics.

In addition to its material applications, 2-chloro-4-ethynylthiophene has shown promise in medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has led to investigations into its potential as an anti-cancer agent. Recent studies have explored its interactions with key cellular pathways, suggesting that it may serve as a lead compound for drug development.

The electronic properties of 2-chloro-4-ethynylthiophene are significantly influenced by its substituents. The chlorine atom at the 2-position introduces electron-withdrawing effects, while the ethynyl group at the 4-position enhances conjugation within the thiophene ring. These features make the compound highly versatile in terms of reactivity and functionality, enabling its use in a wide range of chemical transformations.

From an environmental perspective, the synthesis and application of CAS No. 1148049-36-8 are conducted under strict regulatory guidelines to ensure minimal ecological impact. Its stability under normal conditions and controlled handling procedures further contribute to its safe utilization in research and industrial settings.

In conclusion, 2-chloro-4-ethynylthiophene, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its contributions to materials science, medicinal chemistry, and organic synthesis underscore its importance as a valuable compound in advancing technological and therapeutic innovations.